Cas no 2716849-47-5 (rel-(1S,2R,5R)-8-Boc-2-methyl-3-oxo-8-aza-bicyclo[3.2.1]octane)
rel-(1S,2R,5R)-8-Boc-2-methyl-3-oxo-8-aza-bicyclo[3.2.1]octane Chemical and Physical Properties
Names and Identifiers
-
- rel-(1S,2R,5R)-8-Boc-2-methyl-3-oxo-8-aza-bicyclo[3.2.1]octane
-
- MDL: MFCD32899940
- Inchi: 1S/C13H21NO3/c1-8-10-6-5-9(7-11(8)15)14(10)12(16)17-13(2,3)4/h8-10H,5-7H2,1-4H3/t8?,9-,10+/m0/s1
- InChI Key: FRDKHPVZXIMDRB-CBMCFHRWSA-N
- SMILES: [C@@H]12N(C(OC(C)(C)C)=O)[C@@H](CC1)CC(=O)C2C
rel-(1S,2R,5R)-8-Boc-2-methyl-3-oxo-8-aza-bicyclo[3.2.1]octane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1130432-100mg |
rel-(1S,2R,5R)-8-Boc-2-methyl-3-oxo-8-aza-bicyclo[3.2.1]octane |
2716849-47-5 | 95% | 100mg |
$525 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130432-250mg |
rel-(1S,2R,5R)-8-Boc-2-methyl-3-oxo-8-aza-bicyclo[3.2.1]octane |
2716849-47-5 | 95% | 250mg |
$940 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130432-500mg |
rel-(1S,2R,5R)-8-Boc-2-methyl-3-oxo-8-aza-bicyclo[3.2.1]octane |
2716849-47-5 | 95% | 500mg |
$1765 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130432-1g |
rel-(1S,2R,5R)-8-Boc-2-methyl-3-oxo-8-aza-bicyclo[3.2.1]octane |
2716849-47-5 | 95% | 1g |
$2975 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130432-5g |
rel-(1S,2R,5R)-8-Boc-2-methyl-3-oxo-8-aza-bicyclo[3.2.1]octane |
2716849-47-5 | 95% | 5g |
$11115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130432-50mg |
rel-(1S,2R,5R)-8-Boc-2-methyl-3-oxo-8-aza-bicyclo[3.2.1]octane |
2716849-47-5 | 95% | 50mg |
$325 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1130432-100mg |
rel-(1S,2R,5R)-8-Boc-2-methyl-3-oxo-8-aza-bicyclo[3.2.1]octane |
2716849-47-5 | 95% | 100mg |
$525 | 2025-02-24 | |
| eNovation Chemicals LLC | Y1130432-50mg |
rel-(1S,2R,5R)-8-Boc-2-methyl-3-oxo-8-aza-bicyclo[3.2.1]octane |
2716849-47-5 | 95% | 50mg |
$325 | 2025-02-24 | |
| eNovation Chemicals LLC | Y1130432-5g |
rel-(1S,2R,5R)-8-Boc-2-methyl-3-oxo-8-aza-bicyclo[3.2.1]octane |
2716849-47-5 | 95% | 5g |
$11115 | 2025-02-24 | |
| eNovation Chemicals LLC | Y1130432-500mg |
rel-(1S,2R,5R)-8-Boc-2-methyl-3-oxo-8-aza-bicyclo[3.2.1]octane |
2716849-47-5 | 95% | 500mg |
$1765 | 2025-02-24 |
rel-(1S,2R,5R)-8-Boc-2-methyl-3-oxo-8-aza-bicyclo[3.2.1]octane Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on rel-(1S,2R,5R)-8-Boc-2-methyl-3-oxo-8-aza-bicyclo[3.2.1]octane
Professional Introduction to Compound with CAS No. 2716849-47-5 and Product Name: Rel-(1S,2R,5R)-8-Boc-2-methyl-3-oxo-8-aza-bicyclo[3.2.1]octane
The compound identified by the CAS number 2716849-47-5 and the product name Rel-(1S,2R,5R)-8-Boc-2-methyl-3-oxo-8-aza-bicyclo[3.2.1]octane represents a significant advancement in the field of pharmaceutical chemistry. This bicyclic amide derivative has garnered attention due to its unique structural features and potential applications in medicinal chemistry and drug development. The compound belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense research interest.
The molecular framework of Rel-(1S,2R,5R)-8-Boc-2-methyl-3-oxo-8-aza-bicyclo[3.2.1]octane is characterized by a bicyclic structure incorporating an azabicyclo[3.2.1]octane core, which is a privileged scaffold in medicinal chemistry. This core structure contributes to the compound's rigidity and stability, which are often desirable properties in drug candidates. The presence of a Boc (tert-butoxycarbonyl) protecting group at the 8-position indicates that this compound is likely used as an intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules.
One of the most compelling aspects of this compound is its stereochemical configuration. The absolute configuration at the 1S, 2R, and 5R positions provides a precise three-dimensional arrangement that can influence its interactions with biological targets. Such stereochemical control is crucial in pharmaceutical development, as it can significantly impact the efficacy and selectivity of a drug candidate. The precise stereochemistry of Rel-(1S,2R,5R)-8-Boc-2-methyl-3-oxo-8-aza-bicyclo[3.2.1]octane makes it a valuable building block for designing novel therapeutic agents.
Recent research has highlighted the importance of azabicyclo[3.2.1]octane derivatives in drug discovery. These compounds have shown potential in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The unique structural features of this class of molecules allow them to interact with biological targets in ways that other scaffolds may not be able to achieve. For instance, studies have demonstrated that azabicyclo[3.2.1]octane derivatives can modulate enzyme activity and receptor binding affinity, leading to therapeutic effects.
The synthesis of Rel-(1S,2R,5R)-8-Boc-2-methyl-3-oxo-8-aza-bicyclo[3.2.1]octane involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the Boc group at the 8-position not only protects the amide nitrogen but also serves as a handle for further functionalization. This makes the compound a versatile intermediate that can be incorporated into more complex molecular architectures through various chemical reactions.
In addition to its synthetic utility, Rel-(1S,2R,5R)-8-Boc-2-methyl-3-oxo-8-aza-bicyclo[3.2.1]octane has shown promise in preclinical studies as a lead compound for drug development. Researchers have explored its potential as an inhibitor of various enzymes and receptors implicated in disease pathways. The preliminary data suggest that this compound can modulate biological processes in a manner that could lead to therapeutic benefits if further developed into a drug.
The development of new drugs often involves iterative cycles of synthesis, characterization, and biological testing. Rel-(1S,2R,5R)-8-Boc-2-methyl-3-oxo-8-aza-bicyclo[3.2.1]octane serves as an excellent example of how intermediates play a critical role in this process. By providing a stable and well-defined scaffold with precise stereochemistry, this compound enables researchers to explore new chemical space and discover novel therapeutic entities.
The use of computational methods has also been instrumental in understanding the properties of Rel-(1S,2R,5R)-8-Boc-2-methyl-3-oxo-8-aza-bicyclo[3.2.1]octane and its potential biological activity. Molecular modeling studies have helped predict how this compound might interact with biological targets at the atomic level, providing insights into its mechanism of action and potential side effects.
As research continues to advance our understanding of disease mechanisms and target biology, compounds like Rel-(1S,2R,5R)-8-Boc-2-methyl-3-oxyoza-bicyclo[3..
2716849-47-5 (rel-(1S,2R,5R)-8-Boc-2-methyl-3-oxo-8-aza-bicyclo[3.2.1]octane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)